![molecular formula C9H8FN3 B1333949 5-(2-fluorophenyl)-1H-pyrazol-3-amine CAS No. 502132-86-7](/img/structure/B1333949.png)
5-(2-fluorophenyl)-1H-pyrazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-Fluorophenyl)-1H-pyrazol-3-amine (FPPA) is an organic compound that has been studied extensively in recent years due to its unique properties and potential applications. It has been used as a building block in the synthesis of a variety of compounds, and its ability to interact with a variety of biological systems has made it attractive for both laboratory and industrial use.
Scientific Research Applications
Cancer Kinase Activity
5-(2-Fluorophenyl)-1H-pyrazol-3-amine derivatives show significant activity against important cancer kinases. A study by Abu Thaher et al. (2012) found that certain derivatives exhibited nanomolar-range activity against Src, B-Raf wt, B-Raf V600E, EGFRs, and VEGFR-2, highlighting their potential as leads in anticancer programs (Abu Thaher et al., 2012).
Structural Analysis for Synthesis Optimization
Szlachcic et al. (2020) combined X-ray diffraction measurements and DFT calculations to analyze the molecular structure of pyrazole derivatives. This study aids in understanding the high-temperature requirements for reductive cyclization of these compounds, crucial for creating substituted 1H-pyrazolo[3,4-b]quinoxalines (Szlachcic et al., 2020).
Apoptosis Induction and Anti-infective Properties
Bansal et al. (2020) reported the synthesis of thiazole clubbed pyrazole derivatives that showed promising in vitro anti-infective and cytotoxic activities. Some derivatives induced significant apoptosis in germ cells of Capra hircus, indicating their potential as anti-infective agents and apoptosis inducers (Bansal et al., 2020).
Antimicrobial Activities
Research by Ragavan et al. (2010) on novel 1,5-diaryl pyrazole derivatives, including 5-(4-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamides, demonstrated good antibacterial and antifungal activity against a range of pathogens, indicating the potential for these compounds in antimicrobial applications (Ragavan et al., 2010).
Dual Antagonist Synthesis
LiangJimmy et al. (2011) developed an efficient route to synthesize a potent 5HT7/5HT2 dual antagonist, highlighting the utility of pyrazole derivatives in synthesizing dual-action drugs (LiangJimmy et al., 2011).
Crystal Structure Analysis
The crystal structure of various pyrazole compounds, including 3-(4-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde, was characterized by Loh et al. (2013), providing valuable insights into the structural aspects of these molecules (Loh et al., 2013).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It’s plausible that the compound interacts with its targets in a manner similar to other aromatic compounds, leading to changes in the biological activities of the targets .
Biochemical Pathways
It’s worth noting that similar compounds, such as indole derivatives, have been found to affect a variety of biochemical pathways, leading to diverse biological activities .
Pharmacokinetics
It is metabolized to inactive metabolites mainly by cytochrome P450 (CYP)3A4 and to some extent by CYP2B6, CYP2C19, CYP2D6, and SULT2A1 .
Result of Action
It’s plausible that the compound leads to changes in the biological activities of its targets, potentially resulting in diverse biological effects .
properties
IUPAC Name |
5-(2-fluorophenyl)-1H-pyrazol-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN3/c10-7-4-2-1-3-6(7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUDWZILWJQGLPY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=NN2)N)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40395285 |
Source
|
Record name | 5-(2-fluorophenyl)-1H-pyrazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40395285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
502132-86-7 |
Source
|
Record name | 5-(2-fluorophenyl)-1H-pyrazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40395285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.